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Compound of Interest

Compound Name: CTPI-2

Cat. No.: B1666463 Get Quote

CTPI-2 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling, storage, and use of CTPI-2, a

third-generation mitochondrial citrate carrier SLC25A1 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is CTPI-2 and what is its primary mechanism of action?

A1: CTPI-2 is a selective inhibitor of the mitochondrial citrate transporter, also known as Solute

Carrier Family 25 Member 1 (SLC25A1), with a dissociation constant (KD) of 3.5 μM.[1][2][3] Its

primary mechanism involves blocking the transport of citrate from the mitochondria to the

cytoplasm. This inhibition disrupts several metabolic pathways, including glycolysis,

lipogenesis, and gluconeogenesis.[4][5][6] CTPI-2 has demonstrated anti-tumor and anti-

inflammatory properties in preclinical studies.[3][7]

Q2: What are the recommended storage conditions for CTPI-2?

A2: Proper storage is crucial to maintain the stability and activity of CTPI-2. Recommendations

vary depending on whether the compound is in solid form or dissolved in a solvent. For detailed

storage durations and temperatures, please refer to the data table below. To prevent

degradation, it is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles.[1]

Q3: How should I prepare CTPI-2 stock and working solutions?
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A3: CTPI-2 is soluble in dimethyl sulfoxide (DMSO) and ethanol.[2] For in vitro experiments, a

stock solution in fresh, moisture-free DMSO is recommended.[1] For in vivo studies, it is

advised to prepare the working solution fresh on the day of use.[4] If precipitation occurs during

preparation, gentle heating and/or sonication can be used to aid dissolution.[4]

Q4: Is CTPI-2 sensitive to light or other environmental factors?

A4: While specific photostability studies are not readily available, it is good laboratory practice

to protect all research compounds from direct light. The material safety data sheet (MSDS) for

CTPI-2 advises keeping the container tightly sealed in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[4] It is also noted to be incompatible with strong

acids/alkalis and strong oxidizing/reducing agents.[4]

Q5: What are the known downstream effects of CTPI-2 treatment in experimental models?

A5: In various preclinical models, CTPI-2 has been shown to:

Inhibit the proliferation of cancer cells and sensitize them to chemotherapy.[2]

Regulate glycolysis and limit the metabolic plasticity of cancer stem cells.[2][5]

Prevent steatohepatitis and normalize glucose tolerance in models of non-alcoholic fatty liver

disease (NAFLD).[6][8]

Reduce levels of pro-inflammatory cytokines like IL-6 and increase anti-inflammatory

cytokines like IL-4 and IL-10.[4][6]
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Issue Possible Cause Recommended Solution

Reduced or no activity of

CTPI-2 in my experiment.

Improper storage leading to

degradation.

Verify that CTPI-2 has been

stored according to the

recommendations (see data

table). If in solution, ensure it

was stored at the correct

temperature and for the

appropriate duration. Use a

fresh aliquot or a newly

prepared solution.

Repeated freeze-thaw cycles

of the stock solution.

Always aliquot stock solutions

into single-use volumes to

avoid multiple freeze-thaw

cycles.

Incorrect solvent or solubility

issues.

Ensure you are using a

recommended solvent like

DMSO or ethanol.[2] If you

observe precipitation, try

gentle warming or sonication.

For quantitative experiments,

ensure the compound is fully

dissolved.

Precipitation observed in my

CTPI-2 working solution.

Exceeding the solubility limit of

CTPI-2 in the chosen solvent

or buffer.

Check the maximum

concentration of CTPI-2 in your

solvent (see data table). You

may need to adjust the

concentration or the

composition of your

experimental buffer.

Use of old or water-containing

DMSO.

Moisture-absorbing DMSO can

reduce the solubility of CTPI-2.

[1] Always use fresh,

anhydrous DMSO for

preparing stock solutions.
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Inconsistent results between

experiments.

Degradation of CTPI-2 working

solution.

For in vivo experiments, it is

strongly recommended to

prepare the working solution

fresh for each experiment.[4]

For in vitro assays, avoid

storing diluted working

solutions for extended periods.

Inaccurate concentration of the

stock solution.

Ensure accurate weighing of

the compound and precise

volume measurements when

preparing stock solutions. The

molecular weight of CTPI-2 is

356.74 g/mol .[2]

Data Presentation
Table 1: Storage and Solubility of CTPI-2

Form
Storage

Temperature

Duration of

Stability
Solvent

Maximum

Concentratio

n

Reference

Powder -20°C ≥ 4 years N/A N/A [8]

Powder -20°C 3 years N/A N/A [1]

In Solvent -80°C 1 year DMSO
71 mg/mL

(199.02 mM)
[1][4]

In Solvent -20°C 1 to 6 months DMSO
71 mg/mL

(199.02 mM)
[1][4]

In Solvent Not specified Not specified Ethanol
7.13 mg/mL

(20 mM)
[2]

Experimental Protocols & Visualizations
CTPI-2 Signaling Pathway
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The following diagram illustrates the mechanism of action of CTPI-2. By inhibiting the

mitochondrial citrate carrier (SLC25A1), CTPI-2 prevents the export of citrate from the

mitochondrial matrix to the cytoplasm. This has several downstream consequences, including

the disruption of fatty acid synthesis (lipogenesis) and the modulation of glucose metabolism.
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Caption: CTPI-2 inhibits SLC25A1, blocking citrate transport.
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Experimental Workflow for CTPI-2
This workflow provides a general protocol for the preparation and use of CTPI-2 in a typical

cell-based assay.
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Caption: Recommended workflow for preparing and using CTPI-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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